3,26-Dihydroxycholest-8(14)-en-15-one
3,26-Dihydroxycholest-8(14)-en-15-one
Brand Name:
Vulcanchem
CAS No.:
114182-43-3
VCID:
VC20868700
InChI:
InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)23-15-24(30)25-21-9-8-19-14-20(29)10-12-26(19,3)22(21)11-13-27(23,25)4/h17-20,22-23,28-29H,5-16H2,1-4H3/t17?,18-,19+,20+,22+,23-,26+,27-/m1/s1
SMILES:
CC(CCCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)CO
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
3,26-Dihydroxycholest-8(14)-en-15-one
CAS No.: 114182-43-3
Cat. No.: VC20868700
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114182-43-3 |
|---|---|
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (3S,5S,9R,10S,13R,17R)-3-hydroxy-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,16,17-dodecahydrocyclopenta[a]phenanthren-15-one |
| Standard InChI | InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)23-15-24(30)25-21-9-8-19-14-20(29)10-12-26(19,3)22(21)11-13-27(23,25)4/h17-20,22-23,28-29H,5-16H2,1-4H3/t17?,18-,19+,20+,22+,23-,26+,27-/m1/s1 |
| Standard InChI Key | DSHHTQBAVZFVEB-FIQLLAGNSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)CO)[C@H]1CC(=O)C2=C3CC[C@H]4C[C@H](CC[C@@]4([C@H]3CC[C@]12C)C)O |
| SMILES | CC(CCCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)CO |
| Canonical SMILES | CC(CCCC(C)C1CC(=O)C2=C3CCC4CC(CCC4(C3CCC12C)C)O)CO |
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